Cas no 4079-10-1 (o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt))
4079-10-1 structure
Product Name:o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt)
CAS No:4079-10-1
MF:C27H28N2O9S
MW:556.584226608276
CID:926198
PubChem ID:77697
Update Time:2025-04-19
o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt) Chemical and Physical Properties
Names and Identifiers
-
- o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt)
- GLYCINE CRESOL RED
- forcomplexometry
- GLYCINE CRESOL RED SODIUM SALT
- GLYCINE CRESOL RED,WATER SOLUBLE
- NS00047395
- N,N'-(3H-2,1-Benzoxathiol-3-ylidenebis((6-hydroxy-5-methylphen-3,1-ylene)methylene))bisglycine S,S-dioxide
- DTXSID50897366
- 4079-10-1
- EINECS 223-801-9
- 2-[5-[[3-[[3-(carboxymethylamino)-4-hydroxy-5-methylphenyl]methyl]-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]methyl]-2-hydroxy-3-methylanilino]acetic acid
- N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methylphen-3,1-ylene)methylene]]bisglycine S,S-dioxide
- DTXCID601326726
-
- Inchi: 1S/C27H28N2O9S/c1-15-7-17(9-20(25(15)34)28-13-23(30)31)11-27(19-5-3-4-6-22(19)39(36,37)38-27)12-18-8-16(2)26(35)21(10-18)29-14-24(32)33/h3-10,28-29,34-35H,11-14H2,1-2H3,(H,30,31)(H,32,33)
- InChI Key: XLKKIJLSRAOTHH-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(CC2C=C(C(=C(C)C=2)O)NCC(=O)O)(CC2C=C(C(=C(C)C=2)O)NCC(=O)O)O1)(=O)=O
Computed Properties
- Exact Mass: 556.15200
- Monoisotopic Mass: 556.151551
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 10
- Complexity: 938
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 191
- XLogP3: 3.7
Experimental Properties
- Density: 1.538
- Boiling Point: 878℃ at760mmHg
- Flash Point: 484.8℃
- Refractive Index: 1.701
- PSA: 190.87000
- LogP: 3.93640
o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt) Security Information
- WGK Germany:3
o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-295019-1 g |
Glycine Cresol Red, |
4079-10-1 | 1g |
¥1,241.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295019-1g |
Glycine Cresol Red, |
4079-10-1 | 1g |
¥1241.00 | 2023-09-05 |
o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt) Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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